Cas no 2694734-56-8 (methyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate hydrochloride)

• Product Name: methyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate hydrochloride
• CAS No: 2694734-56-8
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD34475557
• CID: 5617468
• PubChem ID: 165951009
• Update Time: 2025-06-08

methyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2694734-56-8
• methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride
• EN300-28896996
• Z5186657293
• methyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate hydrochloride

• MDL： MFCD34475557
• Inchi： 1S/C9H12N2O2.ClH/c1-13-9(12)7-4-6-2-3-10-5-8(6)11-7;/h4,10-11H,2-3,5H2,1H3;1H
• InChI Key： MYQZFTDEWVUSLI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1=CC2=C(CNCC2)N1)=O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1Ų

Additional information on methyl 1H,4H,5H,6H,7H-pyrrolo2,3-cpyridine-2-carboxylate hydrochloride

Methyl 1H,4H,5H,6H,7H-Pyrrolo[2,3-c]pyridine-2-carboxylate Hydrochloride (CAS No. 2694734-56-8): An Overview

Methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride (CAS No. 2694734-56-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridine derivatives and is characterized by its complex molecular structure and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The pyrrolo[2,3-c]pyridine scaffold is known for its ability to interact with a wide range of biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of this scaffold in the development of novel therapeutics for various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores the compound's potential as a lead molecule for anticancer drug development.

In addition to its anticancer properties, methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride has also shown promise in the treatment of neurological disorders. A recent preclinical study demonstrated that this compound effectively modulated the activity of certain neurotransmitter receptors, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The ability to target multiple biological pathways makes this compound an attractive candidate for further investigation.

The synthesis of methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride involves several well-established chemical reactions. One common approach involves the condensation of an appropriate pyrrole derivative with a pyridine carboxylic acid followed by methylation and salt formation. The detailed synthetic route has been described in several research papers and patents, providing a robust foundation for large-scale production and optimization.

From a pharmacological perspective, methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride exhibits favorable pharmacokinetic properties. It has been shown to have good oral bioavailability and a reasonable half-life in preclinical models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising properties, further research is needed to fully understand the safety profile of methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride. Preclinical toxicity studies have indicated that the compound is generally well-tolerated at therapeutic doses; however, more extensive safety evaluations are required before it can advance to clinical trials. Ongoing studies are focused on optimizing the compound's structure to enhance its efficacy and reduce potential side effects.

In conclusion, methyl 1H,4H,5H,6H,7H-pyrrolo[2,3-c]pyridine-2-carboxylate hydrochloride (CAS No. 2694734-56-8) represents a promising lead molecule with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is likely to play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.